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Compound of Interest

1-Methyl-2-
Compound Name:
(trifluoromethoxy)benzene

Cat. No. B1590102

Die Trifluormethoxy-Gruppe (-OCFs3) ist ein zunehmend wichtiger Substituent in der
medizinischen Chemie. Aufgrund ihrer hohen Elektronegativitat und Lipophilie wird sie oft als
"Super-Halogen" oder "Pseudo-Halogen" bezeichnet.[1] Die Einbindung der -OCFs-Gruppe in
Wirkstoffkandidaten kann entscheidende pharmakokinetische Eigenschaften wie die
metabolische Stabilitat, die Membranpermeabilitdt und die Bioverfugbarkeit signifikant
verbessern.[2][3][4][5] Die -OCFs-Gruppe erhoht die Lipophilie starker als eine Trifluormethyl-
Gruppe (-CF3) und beeinflusst das elektronische Profil des Molekils, was zu starkeren Protein-
Ligand-Wechselwirkungen fuihren kann.[3][6]

Die benachbarte Methylgruppe an der ortho-Position dient nicht nur als sterischer und
elektronischer Modulator, sondern auch als zusatzlicher Angriffspunkt fur die
Funktionalisierung. Diese Anordnung ermdglicht eine prazise Steuerung der Regioselektivitat
bei nachfolgenden Reaktionen und eréffnet vielfaltige Wege zur komplexen Molekularchitektur.
Dieses Handbuch beschreibt die wichtigsten strategischen Ansatze zur Derivatisierung dieses
Molekuls und liefert detaillierte, praxiserprobte Protokolle.

Chemische Reaktivitat und strategische
Uberlegungen
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Das Reaktionsverhalten von 1-Methyl-2-(trifluormethoxy)benzol wird durch das Zusammenspiel
der beiden Substituenten bestimmit:

 Trifluormethoxy-Gruppe (-OCFs): Diese Gruppe wirkt stark desaktivierend auf den
aromatischen Ring durch ihren negativen induktiven Effekt (-1), der durch die drei hoch
elektronegativen Fluoratome verursacht wird.[7] Gleichzeitig dirigiert sie elektrophile Angriffe
aufgrund des positiven mesomeren Effekts (+M) der freien Elektronenpaare am
Sauerstoffatom in die ortho- und para-Positionen.[7]

o Methyl-Gruppe (-CHs): Als Alkylgruppe wirkt sie aktivierend durch Hyperkonjugation und
einen positiven induktiven Effekt (+I). Sie ist ebenfalls ein ortho, para-Dirigent.[8][9]

Die Kombination dieser Effekte fuhrt dazu, dass elektrophile Substitutionen bevorzugt an den
Positionen 4 und 6 stattfinden, wobei sterische Hinderung die Reaktion an Position 6
beginstigen kann, wahrend die elektronischen Effekte die Position 4 (para zur -OCFs-Gruppe)
favorisieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.youtube.com/watch?v=0L6wF_6SqZw
http://willson.cm.utexas.edu/Teaching/Ch391/Files/CH391lecture4.pdf
https://www.benchchem.com/product/b1590102#derivatization-of-1-methyl-2-trifluoromethoxy-benzene-for-drug-design
https://www.benchchem.com/product/b1590102#derivatization-of-1-methyl-2-trifluoromethoxy-benzene-for-drug-design
https://www.benchchem.com/product/b1590102#derivatization-of-1-methyl-2-trifluoromethoxy-benzene-for-drug-design
https://www.benchchem.com/product/b1590102#derivatization-of-1-methyl-2-trifluoromethoxy-benzene-for-drug-design
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

